Cas no 62107-18-0 ((5Z)-7-[(2R,3S,4S)-4,6-dihydroxy-2-(3-oxooctyl)tetrahydro-2H-pyran-3-yl]hept-5-enoic acid (non-preferred name))

• Product Name: (5Z)-7-[(2R,3S,4S)-4,6-dihydroxy-2-(3-oxooctyl)tetrahydro-2H-pyran-3-yl]hept-5-enoic acid (non-preferred name)
• CAS No: 62107-18-0
• MF: C₂₀H₃₄O₆
• MW: 370.480367183685
• CID: 1636087
• PubChem ID: 6443579
• Update Time: 2025-04-21

(5Z)-7-[(2R,3S,4S)-4,6-dihydroxy-2-(3-oxooctyl)tetrahydro-2H-pyran-3-yl]hept-5-enoic acid (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• (5Z)-7-[(2R,3S,4S)-4,6-dihydroxy-2-(3-oxooctyl)tetrahydro-2H-pyran-3-yl]hept-5-enoic acid (non-preferred name)
• (Z)-7-[(2R,3S,4S)-4,6-dihydroxy-2-(3-oxooctyl)oxan-3-yl]hept-5-enoic acid
• 62107-18-0
• 15-Keto-13,14-dihydrothromboxane B2
• (5Z,9 alpha)-9,11-Dihydroxy-15-oxothrombox-5-en-1-oic acid

• Inchi： 1S/C20H34O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h4,7,16-18,20,22,25H,2-3,5-6,8-14H2,1H3,(H,23,24)/b7-4-/t16-,17-,18+,20?/m0/s1
• InChI Key： APHSFGGFXCDPTM-VYKMRYAHSA-N
• SMILES： O1C(C[C@@H]([C@H](C/C=C\CCCC(=O)O)[C@H]1CCC(CCCCC)=O)O)O

Computed Properties

• Exact Mass: 370.23553880g/mol
• Monoisotopic Mass: 370.23553880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thromboxanes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Thromboxanes